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Compound of Interest

Compound Name:
(S)-Pyrrolidin-3-ylmethanol

hydrochloride

Cat. No.: B578605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for (S)-Pyrrolidin-
3-ylmethanol hydrochloride, a chiral building block of significant interest in pharmaceutical

research and development. This document outlines the expected Nuclear Magnetic Resonance

(NMR) and Infrared (IR) spectroscopic characteristics of the molecule and provides detailed,

generalized experimental protocols for data acquisition.

Molecular Structure
(S)-Pyrrolidin-3-ylmethanol hydrochloride is a pyrrolidine derivative with a hydroxymethyl

group at the chiral center on the third carbon. The hydrochloride salt form enhances its stability

and water solubility, making it a versatile intermediate in organic synthesis.
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Sample Preparation

Data Acquisition

Data Processing

Weigh Sample
(10-20 mg for ¹H, 50-100 mg for ¹³C)

Dissolve in Deuterated Solvent
(e.g., DMSO-d₆, D₂O, CD₃OD)

Transfer to NMR Tube

Place in Spectrometer

Lock on Deuterium Signal

Shim for Field Homogeneity

Acquire ¹H Spectrum Acquire ¹³C Spectrum

Fourier Transform, Phase, and Baseline Correction

Reference to Solvent Peak

Integrate Peaks (¹H)

Analyze Spectra
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To cite this document: BenchChem. [Spectroscopic Profile of (S)-Pyrrolidin-3-ylmethanol
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578605#spectroscopic-data-of-s-pyrrolidin-3-
ylmethanol-hydrochloride-nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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